Cas no 2145776-35-6 (tert-butyl 3-(3-fluoro-4-methylphenyl)piperazine-1-carboxylate)

• Product Name: tert-butyl 3-(3-fluoro-4-methylphenyl)piperazine-1-carboxylate
• CAS No: 2145776-35-6
• MF: C₁₆H₂₃FN₂O₂
• MW: 294.364427804947
• CID: 6394843
• PubChem ID: 165825960
• Update Time: 2025-06-28

tert-butyl 3-(3-fluoro-4-methylphenyl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(3-fluoro-4-methylphenyl)piperazine-1-carboxylate
• 2145776-35-6
• EN300-1891972

• Inchi： 1S/C16H23FN2O2/c1-11-5-6-12(9-13(11)17)14-10-19(8-7-18-14)15(20)21-16(2,3)4/h5-6,9,14,18H,7-8,10H2,1-4H3
• InChI Key： RXNHTVDWNUFAIX-UHFFFAOYSA-N
• SMILES： FC1=C(C)C=CC(=C1)C1CN(C(=O)OC(C)(C)C)CCN1

Computed Properties

• Exact Mass: 294.17435614g/mol
• Monoisotopic Mass: 294.17435614g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 41.6Ų

Additional information on tert-butyl 3-(3-fluoro-4-methylphenyl)piperazine-1-carboxylate

Comprehensive Overview of tert-butyl 3-(3-fluoro-4-methylphenyl)piperazine-1-carboxylate (CAS No. 2145776-35-6)

The compound tert-butyl 3-(3-fluoro-4-methylphenyl)piperazine-1-carboxylate (CAS No. 2145776-35-6) is a specialized piperazine derivative with significant applications in pharmaceutical research and organic synthesis. Its unique structural features, including the tert-butyl carboxylate group and the 3-fluoro-4-methylphenyl moiety, make it a valuable intermediate in the development of bioactive molecules. Researchers and chemists are increasingly interested in this compound due to its potential role in modulating central nervous system (CNS) targets and its utility in medicinal chemistry.

In recent years, the demand for fluorinated aromatic compounds like tert-butyl 3-(3-fluoro-4-methylphenyl)piperazine-1-carboxylate has surged, driven by their enhanced metabolic stability and bioavailability. This aligns with the growing focus on drug discovery and precision medicine, where fluorination is a key strategy to improve pharmacokinetic properties. The compound’s CAS No. 2145776-35-6 is frequently searched in academic and industrial databases, reflecting its relevance in high-throughput screening and lead optimization.

The synthesis of tert-butyl 3-(3-fluoro-4-methylphenyl)piperazine-1-carboxylate typically involves multi-step organic reactions, including Boc protection of piperazine and subsequent coupling with a 3-fluoro-4-methylphenyl precursor. Its purity and stability are critical for applications in structure-activity relationship (SAR) studies, making it a subject of interest for analytical chemists. Advanced techniques like HPLC and NMR spectroscopy are often employed to characterize this compound, ensuring compliance with Good Laboratory Practice (GLP) standards.

From an industrial perspective, tert-butyl 3-(3-fluoro-4-methylphenyl)piperazine-1-carboxylate is part of a broader trend toward custom synthesis and contract research. Pharmaceutical companies and CROs (Contract Research Organizations) prioritize such building blocks to accelerate small-molecule drug development. The compound’s CAS No. 2145776-35-6 is often associated with inquiries about scalable synthesis routes and regulatory compliance, highlighting its commercial importance.

Environmental and safety considerations are also paramount when handling tert-butyl 3-(3-fluoro-4-methylphenyl)piperazine-1-carboxylate. While it is not classified as hazardous, proper risk assessment and waste management protocols are recommended. This aligns with the broader industry shift toward green chemistry and sustainable practices, which are increasingly emphasized in research publications and grant proposals.

In summary, tert-butyl 3-(3-fluoro-4-methylphenyl)piperazine-1-carboxylate (CAS No. 2145776-35-6) represents a versatile and scientifically significant compound. Its applications span drug discovery, material science, and chemical biology, making it a focal point for researchers exploring novel therapeutic agents. As the scientific community continues to investigate its properties, this compound is poised to remain a key player in innovative research and industrial applications.